Cas no 1154379-97-1 (3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile)

• Product Name: 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile
• CAS No: 1154379-97-1
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 4573349
• Update Time: 2025-05-25

3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-oxopropanenitrile
• 3-(1,1-Dioxo-1λ6-thiomorpholin-4-yl)-3-oxopropanenitrile
• 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile

• Inchi： 1S/C7H10N2O3S/c8-2-1-7(10)9-3-5-13(11,12)6-4-9/h1,3-6H2
• InChI Key： VGQJPBWISXNCRV-UHFFFAOYSA-N
• SMILES： C(N1CCS(=O)(=O)CC1)(=O)CC#N

Additional information on 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile

Research Brief on 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile (CAS: 1154379-97-1): Recent Advances and Applications

The compound 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile (CAS: 1154379-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile as a versatile intermediate in the synthesis of novel bioactive molecules. Its thiomorpholine-1,1-dioxide core and cyanoacetamide moiety make it a valuable scaffold for designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing selective kinase inhibitors with improved pharmacokinetic properties.

In terms of synthetic methodology, advances in green chemistry approaches have been applied to the production of this compound. Researchers have developed a catalytic, one-pot synthesis route that significantly improves yield (up to 78%) while reducing hazardous byproducts. This method, utilizing environmentally benign catalysts, aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Biological evaluations have revealed promising activity profiles for derivatives of 1154379-97-1. Notably, a series of analogs exhibited potent inhibitory effects against PI3K/mTOR pathways in preclinical models, with IC50 values in the low nanomolar range. These findings, reported in a recent Nature Communications article, suggest potential applications in oncology therapeutics, particularly for resistant cancer types.

The compound's mechanism of action appears to involve unique interactions with cellular targets. Structural biology studies using X-ray crystallography have elucidated how the thiomorpholine dioxide moiety participates in critical hydrogen bonding networks with protein residues, while the nitrile group contributes to binding affinity through dipole interactions. These insights are guiding rational drug design efforts across multiple therapeutic areas.

Looking forward, several pharmaceutical companies have included 3-(1,1-dioxo-1λ?-thiomorpholin-4-yl)-3-oxopropanenitrile derivatives in their development pipelines. Current clinical-stage candidates derived from this scaffold show improved metabolic stability and tissue distribution compared to earlier generations of related compounds. However, challenges remain in optimizing selectivity profiles and minimizing off-target effects.

In conclusion, 1154379-97-1 represents an important chemical building block with diverse applications in medicinal chemistry. The recent progress in its synthesis, biological evaluation, and structural characterization underscores its value as a platform for developing novel therapeutics. Continued research into structure-activity relationships and mechanism of action will likely yield additional breakthroughs in the coming years.